2-(4-chlorophenoxy)-N-(4-(2-(4-hydroxypiperidin-1-yl)-2-oxoethyl)phenyl)-2-methylpropanamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl]-2-methylpropanamide
• InChI: InChI=1S/C23H27ClN2O4/c1-23(2,30-20-9-5-17(24)6-10-20)22(29)25-18-7-3-16(4-8-18)15-21(28)26-13-11-19(27)12-14-26/h3-10,19,27H,11-15H2,1-2H3,(H,25,29)
• InChI Key: SBXBVCCGGZBYLG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)NC1=CC=C(C=C1)CC(=O)N2CCC(CC2)O)OC3=CC=C(C=C3)Cl
• Molecular Formula: C23H27ClN2O4
• Molecular Weight: 430.9 g/mol

Description

2-(4-chlorophenoxy)-N-(4-(2-(4-hydroxypiperidin-1-yl)-2-oxoethyl)phenyl)-2-methylpropanamide is a useful research compound. Its molecular formula is C23H27ClN2O4 and its molecular weight is 430.93. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antifungal Activities

Compounds with structural similarities to the given chemical, specifically those incorporating elements like chlorophenoxy groups and piperidinyl moieties, have been synthesized and evaluated for their antimicrobial properties. For instance, a series involving chlorophenyl components showed significant in vitro antibacterial and antifungal activities against various pathogens, including Escherichia coli, Staphylococcus aureus, and Candida albicans (Desai, Dodiya, & Shihora, 2011). These findings highlight the potential of chlorophenoxy and related structures in developing new antimicrobial agents.

Anticancer Agents

Functionalized amino acid derivatives showing promise in oncological research were synthesized, including structures with phenyl and chlorophenyl groups. Some of these compounds exhibited notable cytotoxicity against human cancer cell lines, such as ovarian and oral cancers (Kumar et al., 2009). This suggests the potential use of the given chemical compound in designing new anticancer agents, given its structural complexity and potential for modification.

Food Preservation

Research into hydroxypyridinone derivatives with antimicrobial and antioxidant properties indicated potential applications in food preservation, specifically in extending the shelf life of shrimp (Dai et al., 2016). The presence of hydroxy and amide functionalities, as in the queried compound, might confer similar preservative qualities, suggesting a possible research avenue in food technology.